1-[(3-methoxyphenyl)methyl]-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea

Specification

• CAS No.: 1396855-21-2
• Molecular Formula: C21H24N6O3
• Molecular Weight: 408.5 g/mol
• IUPAC Name: 1-[(3-methoxyphenyl)methyl]-3-[1-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]urea
• Standard InChI: InChI=1S/C21H24N6O3/c1-29-16-7-5-6-15(12-16)13-24-20(28)26-21(8-3-2-4-9-21)19-25-18(27-30-19)17-14-22-10-11-23-17/h5-7,10-12,14H,2-4,8-9,13H2,1H3,(H2,24,26,28)
• Standard InChI Key: BVBASNBREMKKCE-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)CNC(=O)NC2(CCCCC2)C3=NC(=NO3)C4=NC=CN=C4
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)NC2(CCCCC2)C3=NC(=NO3)C4=NC=CN=C4

Introduction

Urea derivatives are widely studied in medicinal chemistry due to their versatility and ability to interact with biological targets. These compounds often exhibit pharmacological properties such as enzyme inhibition, antimicrobial activity, and anti-inflammatory effects. The presence of functional groups like pyrazine, oxadiazole, and methoxyphenyl in a molecule can significantly influence its biological activity.

Structural Features of the Compound

The compound "1-[(3-methoxyphenyl)methyl]-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea" includes:

• Methoxyphenyl Group: Known for enhancing lipophilicity and potentially improving membrane permeability.

• Pyrazine Ring: Commonly found in bioactive molecules; it can participate in hydrogen bonding and π-stacking interactions.

• 1,2,4-Oxadiazole Ring: Often used as a bioisostere for amides or esters, contributing to metabolic stability and bioavailability.

• Cyclohexyl Group: Provides rigidity to the molecule, influencing its binding affinity with biological targets.

These structural elements suggest potential applications in drug discovery.

Enzyme Inhibition

Urea-based compounds are known inhibitors of enzymes such as carbonic anhydrases and ureases. The combination of oxadiazole and pyrazine rings may enhance binding specificity to enzyme active sites.

Antimicrobial Activity

Compounds containing oxadiazole derivatives have demonstrated antibacterial and antifungal properties. The pyrazine group could further enhance antimicrobial efficacy by disrupting bacterial metabolic pathways.

Research Directions

To fully understand the potential of "1-[(3-methoxyphenyl)methyl]-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea," further studies are required:

• Synthesis: Developing efficient synthetic routes for this compound.

• Biological Evaluation: Testing for enzyme inhibition, antimicrobial activity, and anti-inflammatory effects.

• Molecular Modeling: Using computational tools to predict binding affinities with biological targets.

• ADME Studies: Assessing absorption, distribution, metabolism, and excretion properties.